![molecular formula C16H15N5O3S2 B5151657 4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole](/img/structure/B5151657.png)
4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds like 4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole typically involves complex reactions that can include palladium-catalyzed direct C–H arylation reactions. These methods are highly selective and can be used to synthesize biologically active compounds, including those with the benzothiadiazole core (Rossi et al., 2014).
Molecular Structure Analysis
The molecular structure of benzothiadiazole derivatives, including 4-{[4-(3-pyridinylcarbonyl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole, is critical for their biological activity. These compounds exhibit a broad spectrum of activity due to their novel mode of action and structural diversity, which allows for interaction with various biological targets (Sharma et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving benzothiadiazole derivatives can be varied and are crucial for modifying the compound's properties for specific applications. For example, the synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, which are related to benzothiadiazoles, demonstrate the chemical versatility and potential for creating compounds with desirable biological activities (Abdurakhmanova et al., 2018).
Physical Properties Analysis
The physical properties of benzothiadiazole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and substituents. These properties are essential for determining the compound's suitability for pharmaceutical formulations and its behavior in biological systems.
Chemical Properties Analysis
Benzothiadiazole derivatives exhibit a wide range of chemical properties, including their reactivity, stability, and ability to form complexes with metals. These chemical properties are fundamental to understanding the compound's mechanism of action and potential therapeutic uses (Zhilitskaya et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
2,1,3-Benzothiadiazole and its derivatives have been found to be luminiscent, with high emission intensity and quantum efficiency . They are extensively used as building blocks in the design and synthesis of larger molecules and conductive polymers . This suggests potential future directions in the development of new materials for organic light-emitting diodes, organic solar cells, and organic field-effect transistors .
properties
IUPAC Name |
[4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-pyridin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3S2/c22-16(12-3-2-6-17-11-12)20-7-9-21(10-8-20)26(23,24)14-5-1-4-13-15(14)19-25-18-13/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKACYMIFYMAVRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CN=CC=C2)S(=O)(=O)C3=CC=CC4=NSN=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl](pyridin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.